3-amino-5-bromo-1H-indole-2-carboxylic acid amide

• Molecular Formula: C9H8BrN3O
• Molecular Weight: 254.08 g/mol
• IUPAC Name: 3-amino-5-bromo-1H-indole-2-carboxamide
• InChI: InChI=1S/C9H8BrN3O/c10-4-1-2-6-5(3-4)7(11)8(13-6)9(12)14/h1-3,13H,11H2,(H2,12,14)
• InChI Key: ZZUMSABWFJAQFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C(=C(N2)C(=O)N)N

Description

3-amino-5-bromo-1H-indole-2-carboxylic acid amide is a useful research compound. Its molecular formula is C9H8BrN3O and its molecular weight is 254.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.4 g (63.0 mmol) sodium was dissolved in 200 ml 2-propanol, thereafter 16.0 g (63.0 mmol) 2-(4-bromo-2-cyano-phenylamino)acetamide was added and the solution was stirred at room temperature for 14 h. Then, the solvent was concentrated and water was added. The resulting precipitate was sucked off and washed with water. 1.4 g (8%) 3-amino-5-bromo-1H-indole-2-carboxylic acid amide was obtained. ESI-MS [m/z]: 254, 256 [M+H]+